5-Methyl-2-[(5-methyl-1H-imidazol-4-yl)methyl]pyrido[4,3-b]indol-1-one
5-Methyl-2-[(5-methyl-1H-imidazol-4-yl)methyl]pyrido[4,3-b]indol-1-one
Brand Name:
Vulcanchem
CAS No.:
122852-86-2
VCID:
VC0057164
InChI:
InChI=1S/C17H16N4O/c1-11-13(19-10-18-11)9-21-8-7-15-16(17(21)22)12-5-3-4-6-14(12)20(15)2/h3-8,10H,9H2,1-2H3,(H,18,19)
SMILES:
CC1=C(N=CN1)CN2C=CC3=C(C2=O)C4=CC=CC=C4N3C
Molecular Formula:
C17H16N4O
Molecular Weight:
292.33 g/mol
5-Methyl-2-[(5-methyl-1H-imidazol-4-yl)methyl]pyrido[4,3-b]indol-1-one
CAS No.: 122852-86-2
Reference Standards
VCID: VC0057164
Molecular Formula: C17H16N4O
Molecular Weight: 292.33 g/mol
![5-Methyl-2-[(5-methyl-1H-imidazol-4-yl)methyl]pyrido[4,3-b]indol-1-one - 122852-86-2](/images/no_structure.jpg)
| CAS No. | 122852-86-2 |
|---|---|
| Product Name | 5-Methyl-2-[(5-methyl-1H-imidazol-4-yl)methyl]pyrido[4,3-b]indol-1-one |
| Molecular Formula | C17H16N4O |
| Molecular Weight | 292.33 g/mol |
| IUPAC Name | 5-methyl-2-[(5-methyl-1H-imidazol-4-yl)methyl]pyrido[4,3-b]indol-1-one |
| Standard InChI | InChI=1S/C17H16N4O/c1-11-13(19-10-18-11)9-21-8-7-15-16(17(21)22)12-5-3-4-6-14(12)20(15)2/h3-8,10H,9H2,1-2H3,(H,18,19) |
| Standard InChIKey | CEMLEXILBQLXAX-UHFFFAOYSA-N |
| SMILES | CC1=C(N=CN1)CN2C=CC3=C(C2=O)C4=CC=CC=C4N3C |
| Canonical SMILES | CC1=C(N=CN1)CN2C=CC3=C(C2=O)C4=CC=CC=C4N3C |
| Synonyms | 2,5-Dihydro-5-methyl-2-[(4-methyl-1H-imidazol-5-yl)methyl]-1H-pyrido[4,3-b]indol-1-one; 2,5-Dihydro-5-methyl-2-[(5-methyl-1H-imidazol-4-yl)methyl]-1H-pyrido[4,3-b]indol-1-one |
| PubChem Compound | 15616333 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume